Cas no 100564-78-1 (N-Boc-L-homophenylalanine)

N-Boc-L-homophenylalanine Properties

Names and Identifiers

• boc-L-homophenylalanine
• Boc-Homophe-OH
• Boc-Hfe-OH
• Boc-Hph-OH
• Boc-L-Homophe
• (S)-2-(Boc-amino)-4-phenylbutyric acid
• N-(tert-Butoxycarbonyl)-L-homophenylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-4-phenylbutanoic acid
• (S)-2-(BOC-AMINO)-4-PHENYL-BUTYRIC ACID
• Boc-HoPhe-OH
• Boc-L-Homophe-OH
• (S)-2-(N-(tert-butoxycarbonyl)amino)-4-phenylbutanoic acid
• (S)-2-(tert-Butoxycarbonylamino)-4-phenylbutyric Acid
• (S)-2-tert-butoxycarbonylamino-4-phenylbutyric acid
• 2S-tert-butoxycarbonylamino-4-phenylbutyric acid
• Boc-L-HoMo-Phe
• Boc-L-Homophenyla
• Boc-L-HPhe-OH
• N-Boc-homophenylalanine
• N-Boc-L-homophenylalanine
• N-Boc-(L)-Homophenylalanine
• 2-tert-Butoxycarbonylamino-4-(S)-phenylbutyric acid
• N-tert-Butoxycarbonyl-L-homophenylalanine
• Boc-Hphe
• BOC-L-HPH
• BOC-L-HPHE
• Boc-HoMophe
• Boc-HoPhe-PH
• +Expand

• MDL： MFCD00076904
• InChIKey： MCODLPJUFHPVQP-LBPRGKRZSA-N
• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(19)16-12(13(17)18)10-9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
• SMILES： O(C(N[C@H](C(=O)O)CCC1C=CC=CC=1)=O)C(C)(C)C
• BRN： 3653506

Computed Properties

• Exact Mass: 279.147058g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 279.147058g/mol
• Monoisotopic Mass: 279.147058g/mol
• Topological Polar Surface Area: 75.6Ų
• Heavy Atom Count: 20
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.98800
• PSA: 75.63000
• Refractive Index: 1.524
• Boiling Point: 439.6°Cat760mmHg
• Melting Point: 76.0 to 80.0 deg-C
• Flash Point: 219.7℃
• Solubility: Soluble in methanol.
• Color/Form: powder
• Solubility: Not determined
• Sensitiveness: Sensitive to heat and humidity
• Specific Rotation: +5.5-+7.5° (c=1, EtOH)
• Optical Activity: [α]20/D +6.5±1°, c = 2% in ethanol
• Density: 1.139

N-Boc-L-homophenylalanine Security Information

• WGK Germany：3
• Safety Term：22-24/25
• Safety Instruction： S22-S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Signal Word：Warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：3-10

N-Boc-L-homophenylalanine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters